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Compound of Interest

Compound Name:
5-Fluorobenzofuran-3-

carbaldehyde

Cat. No.: B1326528 Get Quote

Synthesis of 5-Fluorobenzofuran-3-
carbaldehyde: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic routes for the preparation of 5-
Fluorobenzofuran-3-carbaldehyde, a key intermediate in the development of various

pharmaceutical compounds. This document provides a comprehensive overview of the starting

materials, experimental protocols, and reaction mechanisms involved in the synthesis of this

important building block.

Overview of Synthetic Strategy
The most common and efficient synthesis of 5-Fluorobenzofuran-3-carbaldehyde is a two-

step process. The first step involves the synthesis of the key intermediate, 5-fluorobenzofuran,

from commercially available starting materials. The second step is the formylation of this

intermediate at the 3-position using the Vilsmeier-Haack reaction.
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Step 1:
Benzofuran Synthesis POCl3, DMF

0°C to RT 5-Fluorobenzofuran-3-carbaldehyde

Step 2:
Vilsmeier-Haack Formylation

Combine Reactants Reflux in DMF
with K2CO3

Aqueous Workup
& Extraction Intermediate Acetal

Formation of
Vilsmeier Reagent

(POCl3 + DMF)

Addition of
5-Fluorobenzofuran

at 0°C

Stir at Room
Temperature

Aqueous Workup
(Hydrolysis) 5-Fluorobenzofuran-3-carbaldehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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